3-(4-chlorophenyl)-9-(furan-2-ylmethyl)-4-methyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-2(8H)-one

• IUPAC Name: 3-(4-chlorophenyl)-9-(furan-2-ylmethyl)-4-methyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C23H18ClNO4/c1-14-18-8-9-20-19(12-25(13-28-20)11-17-3-2-10-27-17)22(18)29-23(26)21(14)15-4-6-16(24)7-5-15/h2-10H,11-13H2,1H3
• InChI Key: YCEPKWZDVARXQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC3=C2CN(CO3)CC4=CC=CO4)C5=CC=C(C=C5)Cl
• Molecular Formula: C23H18ClNO4
• Molecular Weight: 407.8 g/mol

Description

3-(4-chlorophenyl)-9-(furan-2-ylmethyl)-4-methyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-2(8H)-one is a useful research compound. Its molecular formula is C23H18ClNO4 and its molecular weight is 407.85. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Synthesis

The compound has been studied in the context of catalysis and synthesis. For instance, furan-2-yl(phenyl)methanol derivatives, including compounds related to our compound of interest, undergo aza-Piancatelli rearrangement with aminophenol to yield oxazine derivatives. This process, catalyzed by In(OTf)3, is notable for its good yields, high selectivity, low catalyst loading, and fast reaction times, as demonstrated by (B. Reddy et al., 2012).

Pharmaceutical Research

In pharmaceutical research, novel derivatives containing furan-2-ylmethyl groups have been synthesized and evaluated for their antidepressant and antianxiety activities. For example, certain compounds showed significant activity in behavioral despair tests and the plus maze method for antianxiety activity (J. Kumar et al., 2017).

Energy Applications

The compound's derivatives have applications in energy technology, particularly in dye-sensitized solar cells. Phenothiazine derivatives with furan as a conjugated linker, related to our compound, showed a significant improvement in solar energy-to-electricity conversion efficiency (Se Hun Kim et al., 2011).

Material Science

In material science, furan derivatives, such as the one , have been utilized in the synthesis of novel pyrazoline derivatives with potential applications as anti-inflammatory and antibacterial agents. These compounds have shown promising results in in vivo anti-inflammatory and in vitro antibacterial activity tests (P. Ravula et al., 2016).